Cas no 1213113-95-1 ((2S)-2-amino-2-(3-methyl-2-nitrophenyl)ethan-1-ol)

• Product Name: (2S)-2-amino-2-(3-methyl-2-nitrophenyl)ethan-1-ol
• CAS No: 1213113-95-1
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 5984340
• PubChem ID: 55275698
• Update Time: 2025-05-22

(2S)-2-amino-2-(3-methyl-2-nitrophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-2-(3-methyl-2-nitrophenyl)ethan-1-ol
• Benzeneethanol, β-amino-3-methyl-2-nitro-, (βS)-
• AKOS015928465
• AKOS006325931
• CS-0457009
• (S)-2-amino-2-(3-methyl-2-nitrophenyl)ethan-1-ol
• 1213113-95-1
• EN300-1834344

• Inchi： 1S/C9H12N2O3/c1-6-3-2-4-7(8(10)5-12)9(6)11(13)14/h2-4,8,12H,5,10H2,1H3/t8-/m1/s1
• InChI Key： IOAFWXPFHHWBAG-MRVPVSSYSA-N
• SMILES： C1([C@H](N)CO)=CC=CC(C)=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 196.08479225g/mol
• Monoisotopic Mass: 196.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 92.1Ų

Experimental Properties

• Density: 1.288±0.06 g/cm3(Predicted)
• Boiling Point: 392.3±37.0 °C(Predicted)
• pka: 12.38±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on (2S)-2-amino-2-(3-methyl-2-nitrophenyl)ethan-1-ol

CAS No. 1213113-95-1: (2S)-2-amino-2-(3-methyl-2-nitrophenyl)ethan-1-ol

The compound with CAS No. 1213113-95-1, commonly referred to as (2S)-2-amino-2-(3-methyl-2-nitrophenyl)ethan-1-ol, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science.

Recent studies have highlighted the importance of (2S)-configuration in determining the biological activity of this compound. The stereochemistry at the second carbon atom plays a crucial role in its interaction with biological systems, making it a promising candidate for enantioselective synthesis and drug design.

The molecular structure of this compound consists of an amino group (-NH₂), a hydroxyl group (-OH), and a nitrophenyl moiety, all attached to a central carbon atom. The presence of these functional groups contributes to its versatile reactivity and potential for forming hydrogen bonds, which are essential in many biochemical processes.

Research has shown that (2S)-amino alcohol derivatives like this compound exhibit significant antioxidant and anti-inflammatory properties. These findings have opened new avenues for their use in the development of therapeutic agents targeting oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular conditions.

In addition to its biological applications, this compound has also been explored for its role in asymmetric catalysis and chiral resolution processes. Its ability to act as a chiral auxiliary or catalyst has been documented in several recent publications, underscoring its value in green chemistry and sustainable synthesis methods.

The synthesis of (2S)-amino alcohol derivatives has been optimized through various methodologies, including enzymatic resolutions and asymmetric induction techniques. These advancements have significantly improved the yield and enantiomeric purity of the compound, making it more accessible for large-scale applications.

Furthermore, computational studies using molecular docking and quantum mechanics have provided deeper insights into the binding interactions of this compound with various biological targets. These studies have revealed that the spatial arrangement of functional groups is critical for achieving optimal binding affinity and selectivity.

The integration of experimental and computational approaches has been instrumental in understanding the behavior of this compound under different conditions. Such interdisciplinary research efforts have paved the way for innovative applications in drug delivery systems, where controlled release mechanisms can be tailored based on the compound's structural properties.

In conclusion, CAS No. 1213113-95-1, or (2S)-amino alcohol derivative, represents a multifaceted molecule with vast potential across diverse scientific domains. Continued research into its properties is expected to unlock further applications, solidifying its position as a key player in modern chemistry and pharmacology.